Cas no 832724-81-9 (Thiocyanic acid, [1-[(2-bromophenyl)methyl]-2-aziridinyl]methyl ester)

• Product name: Thiocyanic acid, [1-[(2-bromophenyl)methyl]-2-aziridinyl]methyl ester
• CAS No: 832724-81-9
• MF: C₁₁H₁₁BrN₂S
• MW: 283.187440156937
• CID: 674310
• PubChem ID: 11150256

Thiocyanic acid, [1-[(2-bromophenyl)methyl]-2-aziridinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, [1-[(2-bromophenyl)methyl]-2-aziridinyl]methyl ester
• [1-[(2-bromophenyl)methyl]aziridin-2-yl]methyl thiocyanate
• DTXSID00457035
• 832724-81-9

• Inchi： InChI=1S/C11H11BrN2S/c12-11-4-2-1-3-9(11)5-14-6-10(14)7-15-8-13/h1-4,10H,5-7H2
• InChI Key： UTKNXYKBUQIBAZ-UHFFFAOYSA-N
• SMILES： C1C(N1CC2=CC=CC=C2Br)CSC#N

Computed Properties

• Exact Mass: 281.98263g/mol
• Monoisotopic Mass: 281.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1Ų
• XLogP3: 3